Tert-butyl(1s,4s,5r)-5-amino-2-azabicyclo[2.2.2]octane-2-carboxylate

• IUPAC Name: tert-butyl (1S,4S,5R)-5-amino-2-azabicyclo[2.2.2]octane-2-carboxylate
• InChI: InChI=1S/C12H22N2O2/c1-12(2,3)16-11(15)14-7-8-4-5-9(14)6-10(8)13/h8-10H,4-7,13H2,1-3H3/t8-,9-,10+/m0/s1
• InChI Key: SIFPHPJZXMHDLP-LPEHRKFASA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2CCC1CC2N
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@@H]2CC[C@H]1C[C@H]2N
• Molecular Formula: C12H22N2O2
• DSSTOX Substance ID: DTXSID801134486
• Molecular Weight: 226.32 g/mol
• CAS RN: 1638771-38-6

Description

The compound “tert-butyl (1S,4S,5S)-5-hydroxy-2-azabicyclo [2.2.2]octane-2-carboxylate” is a solid substance with a molecular weight of 227.3.

Molecular Structure Analysis

The InChI code for “tert-butyl (1S,4S,5S)-5-hydroxy-2-azabicyclo [2.2.2]octane-2-carboxylate” is 1S/C12H21NO3/c1-12 (2,3)16-11 (15)13-7-8-4-5-9 (13)6-10 (8)14/h8-10,14H,4-7H2,1-3H3/t8-,9-,10-/m0/s1.

Scientific Research Applications

Environmental Decomposition and Pollution Control

Research on the decomposition of methyl tert-butyl ether (MTBE) in environmental settings provides insights into methods for addressing pollution from similar compounds. Cold plasma reactors have been studied for their efficacy in decomposing MTBE, suggesting potential applications for related compounds in pollution control and environmental remediation (Hsieh et al., 2011).

Chemical Synthesis and Modification

The synthesis of N-heterocycles via sulfinimines, using tert-butanesulfinamide, demonstrates the role of similar chemical structures in facilitating the stereoselective synthesis of amines and derivatives. This methodology offers access to structurally diverse compounds, highlighting the significance of similar chemical entities in the synthesis of natural products and therapeutic agents (Philip et al., 2020).

Bioseparation Technology

Three-phase partitioning (TPP), involving the use of tert-butanol, is a nonchromatographic bioseparation technology gaining attention for its efficiency and scalability in separating bioactive molecules. This indicates the potential utility of related chemical compounds in bioseparation processes, which are crucial in the food, cosmetics, and pharmaceutical industries (Yan et al., 2018).

Ethylene Production and Plant Biology

Although not directly related to the query, the study of 1-aminocyclopropane-1-carboxylic acid (ACC) in plants offers a perspective on the importance of precursor compounds in the biosynthesis of ethylene, a critical plant hormone. This highlights the broader biological significance of precursor compounds in physiological processes and signaling (Poel & Straeten, 2014).

Safety and Hazards

The compound “tert-butyl (1S,4S,5S)-5-hydroxy-2-azabicyclo [2.2.2]octane-2-carboxylate” has several hazard statements: H302, H315, H319, H335. The precautionary statements include P261.

Mechanism of Action

Target of Action

It’s structurally related to the family of tropane alkaloids , which are known to interact with various neurotransmitter systems, particularly the cholinergic system.

Mode of Action

Based on its structural similarity to tropane alkaloids , it may interact with its targets by mimicking the structure of endogenous ligands, thereby modulating the activity of the target proteins.

Biochemical Pathways

Tropane alkaloids, to which this compound is structurally related, are known to affect various neurotransmitter systems, particularly the cholinergic system .

Result of Action

Based on its structural similarity to tropane alkaloids , it may have a range of potential effects, including modulation of neurotransmitter activity.